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Compound of Interest

Compound Name: Sodium hexafluorophosphate

Cat. No.: B108198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of sodium hexafluorophosphate,

focusing on its fundamental chemical properties. The information is presented to be readily

accessible for professionals in research and development.

Core Chemical Data
Sodium hexafluorophosphate is an inorganic compound that serves various roles in scientific

applications, notably as an electrolyte in sodium-ion batteries.[1][2][3][4] Its key quantitative

properties are summarized below for straightforward reference.

Property Value

Chemical Formula NaPF₆[3][5][6]

Molecular Weight 167.95 g/mol [5]

Alternate Formula F₆NaP[2][6]

Molecular Structure and Composition
The chemical formula NaPF₆ indicates that each molecule is comprised of one sodium (Na)

ion, one phosphorus (P) atom, and six fluorine (F) atoms. The structure consists of a sodium

cation (Na⁺) and a hexafluorophosphate anion (PF₆⁻).
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Ionic components of Sodium Hexafluorophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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